2-Benzyl-1-(2-oxo-2-phenylethyl)pyridinium
Overview
Description
2-Benzyl-1-(2-oxo-2-phenylethyl)pyridinium is a chemical compound that is used in scientific research for its unique properties. It is a pyridinium derivative that has been synthesized using various methods and has been found to have a wide range of applications in biochemical and physiological research.
Mechanism of Action
The mechanism of action of 2-Benzyl-1-(2-oxo-2-phenylethyl)pyridinium is not fully understood. However, it has been found to interact with certain enzymes and proteins in the body, leading to changes in cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-Benzyl-1-(2-oxo-2-phenylethyl)pyridinium has a wide range of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the body. It has also been found to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Benzyl-1-(2-oxo-2-phenylethyl)pyridinium in lab experiments include its unique properties, which allow for the investigation of specific cellular processes. However, its limitations include its potential toxicity and the need for careful handling and disposal.
Future Directions
There are many potential future directions for research involving 2-Benzyl-1-(2-oxo-2-phenylethyl)pyridinium. Some possible areas of investigation include its potential use as a therapeutic agent for certain diseases, its effects on other cellular processes, and the development of new synthesis methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of the compound.
Synthesis Methods
The synthesis of 2-Benzyl-1-(2-oxo-2-phenylethyl)pyridinium involves the reaction of 2-acetylpyridine with benzylamine and benzaldehyde in the presence of a catalyst. The reaction results in the formation of the pyridinium derivative, which is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
The unique properties of 2-Benzyl-1-(2-oxo-2-phenylethyl)pyridinium make it an ideal compound for scientific research. It has been used in various studies to investigate the mechanism of action of certain enzymes and to study the effects of certain compounds on cellular processes.
properties
Molecular Formula |
C20H18NO+ |
|---|---|
Molecular Weight |
288.4 g/mol |
IUPAC Name |
2-(2-benzylpyridin-1-ium-1-yl)-1-phenylethanone |
InChI |
InChI=1S/C20H18NO/c22-20(18-11-5-2-6-12-18)16-21-14-8-7-13-19(21)15-17-9-3-1-4-10-17/h1-14H,15-16H2/q+1 |
InChI Key |
UHDLPEACZVGEKT-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CC2=CC=CC=[N+]2CC(=O)C3=CC=CC=C3 |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CC=CC=[N+]2CC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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